N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C13H19N3O5S2/c1-9(17)11-4-3-10(22-11)5-6-14-12(18)15-7-8-16(13(15)19)23(2,20)21/h3-4,9,17H,5-8H2,1-2H3,(H,14,18)
• InChI Key: IIIJUGAVYAVKHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)CCNC(=O)N2CCN(C2=O)S(=O)(=O)C)O
• Molecular Formula: C13H19N3O5S2
• Molecular Weight: 361.4 g/mol

Description

N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C13H19N3O5S2 and its molecular weight is 361.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in medicinal chemistry often involves the synthesis and characterization of novel compounds with potential biological activities. For example, studies have synthesized and characterized compounds with structures similar to N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide, focusing on their antimicrobial properties. These compounds are typically characterized using techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry to elucidate their structures (Desai, Dodiya, & Shihora, 2011).

Biological Activities

The exploration of biological activities is a primary focus of research on compounds with complex structures. Several studies have investigated the antimicrobial, antifungal, and potential anticancer activities of compounds bearing similarity to the chemical structure . For instance, compounds synthesized from related chemical reactions have been screened for in vitro antibacterial and antifungal activities against various pathogens, showing promising results which could inform future research on N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Antimicrobial Activity

Antimicrobial activity is a significant area of study for compounds with potential therapeutic applications. Research has shown that certain synthesized compounds, structurally related to N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide, exhibit antimicrobial properties. These findings suggest the relevance of further exploring similar compounds for antimicrobial applications (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).